Cas no 2165899-31-8 ((3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol)

• Product Name: (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol
• CAS No: 2165899-31-8
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5043815
• Update Time: 2025-05-20

(3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-[(4-chlorophenyl)sulfanyl]oxolan-3-ol
• (3R,4R)-4-(4-chlorophenyl)sulfanyloxolan-3-ol
• (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol

• Inchi： 1S/C10H11ClO2S/c11-7-1-3-8(4-2-7)14-10-6-13-5-9(10)12/h1-4,9-10,12H,5-6H2/t9-,10-/m1/s1
• InChI Key： CRJOSOATKIACBH-NXEZZACHSA-N
• SMILES： ClC1C=CC(=CC=1)S[C@@H]1COC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 2.1
• Topological Polar Surface Area: 54.8

Additional information on (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol

Compound CAS No 2165899-31-8: (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol

The compound with CAS No 2165899-31-8, commonly referred to as (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile properties. The molecule consists of a tetrahydrofuran ring system substituted with a sulfanyl group attached to a 4-chlorophenyl moiety and an alcohol group at the 3-position. These structural features make it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol in the field of drug discovery. Researchers have explored its role as a building block for constructing complex molecules with bioactive properties. The compound's ability to undergo various chemical transformations, such as oxidation and substitution reactions, has made it a key intermediate in the synthesis of advanced pharmaceutical agents. For instance, its use in the development of antimicrobial agents and anti-inflammatory drugs has shown promising results in preclinical trials.

In addition to its pharmaceutical applications, (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol has found utility in the synthesis of advanced materials. Its sulfur-containing functional group enables it to participate in sulfur-based polymerizations, leading to the creation of novel polymeric materials with enhanced mechanical and thermal properties. These materials have potential applications in the aerospace and automotive industries, where lightweight yet durable components are highly sought after.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. The most common method involves the reaction of a suitably substituted tetrahydrofuran derivative with a chloroarene under specific conditions to introduce the sulfanyl group. Subsequent purification steps ensure the isolation of the enantiomerically pure product, which is critical for its application in chiral chemistry and asymmetric catalysis.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol. Studies indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, (3R,4R)-4-[(4-Chlorophenyl)sulfanyl]oxolan-3-ol (CAS No 2165899-31-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, offering opportunities for innovation in drug development, materials science, and sustainable chemical processes. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.